![molecular formula C19H13FN6O B2762868 3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole CAS No. 1251619-44-9](/img/structure/B2762868.png)
3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole” is a complex organic molecule that contains several interesting functional groups. These include a fluorobenzyl group, a 1,2,3-triazole ring, an indole ring, and a 1,2,4-oxadiazole ring .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings introduce a degree of rigidity into the molecule, which can have significant effects on its chemical and biological properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the fluorine atom could increase the compound’s stability and affect its reactivity .Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Antimicrobial Activity : A significant portion of the research on derivatives similar to "3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole" involves the synthesis of novel compounds containing triazole, thiadiazole, and oxadiazole moieties. These compounds have been synthesized and evaluated for their biological activities, including α-glucosidase inhibitory, antimicrobial, and antioxidant activities. For example, benzimidazole derivatives containing oxadiazole rings have shown notable antimicrobial effectiveness against various bacteria, especially Mycobacterium smegmatis (Menteşe, Ülker, & Kahveci, 2015).
Antineoplastic Activity : Research has also been directed towards evaluating the antineoplastic (anti-cancer) potential of indolyl-oxadiazole and triazole derivatives. Some compounds have been found to exhibit significant antineoplastic activity, pointing towards their potential use in cancer treatment (Farghaly, Haider, & Lee, 2012).
Anticonvulsant Agents : The design and synthesis of oxadiazole derivatives have also been explored for their potential as anticonvulsant agents. Some synthesized compounds have shown promising results in electroshock and pentylenetetrazole-induced lethal convulsion tests, indicating their potential in the treatment of convulsions and seizures (Zarghi et al., 2008).
Antifungal and Apoptotic Effects : The synthesis of triazole-oxadiazoles and their evaluation against Candida species has demonstrated potent antifungal activities. Some compounds were found to induce apoptotic effects in fungal cells, suggesting a new avenue for antifungal therapy (Çavușoğlu, Yurttaş, & Cantürk, 2018).
P450 Aromatase Inhibition : Research into azolylmethyl-indoles, including structures related to "3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole", has focused on their potential as selective P450 aromatase inhibitors. This activity is relevant in the treatment of hormone-dependent cancers, such as breast cancer (Marchand et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN6O/c20-15-3-1-2-12(8-15)10-26-11-17(23-25-26)18-22-19(27-24-18)14-5-4-13-6-7-21-16(13)9-14/h1-9,11,21H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYCCEHBXMSLEGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=C(N=N2)C3=NOC(=N3)C4=CC5=C(C=C4)C=CN5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.